Cas no 2225144-84-1 (6-methyl-1,1-dioxo-1lambda6,2-thiazinane-6-carboxylic acid)

• Product Name: 6-methyl-1,1-dioxo-1lambda6,2-thiazinane-6-carboxylic acid
• CAS No: 2225144-84-1
• MF: C₆H₁₁NO₄S
• MW: 193.22084069252
• CID: 6313749
• PubChem ID: 136575909
• Update Time: 2025-09-27

6-methyl-1,1-dioxo-1lambda6,2-thiazinane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1,1-dioxo-1lambda6,2-thiazinane-6-carboxylic acid
• Z3207334923
• AKOS034180475
• EN300-1709315
• 6-Methyl-1,2-thiazinane-6-carboxylic acid 1,1-dioxide
• 6-methyl-1,1-dioxothiazinane-6-carboxylic acid
• 2225144-84-1

• Inchi： 1S/C6H11NO4S/c1-6(5(8)9)3-2-4-7-12(6,10)11/h7H,2-4H2,1H3,(H,8,9)
• InChI Key： ZOVAISMZXSMDNK-UHFFFAOYSA-N
• SMILES： S1(C(C(=O)O)(C)CCCN1)(=O)=O

Computed Properties

• Exact Mass: 193.04087901g/mol
• Monoisotopic Mass: 193.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 91.8Ų

Additional information on 6-methyl-1,1-dioxo-1lambda6,2-thiazinane-6-carboxylic acid

6-Methyl-1,1-Dioxo-1λ⁶,2-Thiazinane-6-Carboxylic Acid: A Comprehensive Overview

The compound 6-methyl-1,1-dioxo-1λ⁶,2-thiazinane-6-carboxylic acid, identified by the CAS number 2225144-84-1, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazinane derivatives, which have garnered attention due to their unique chemical properties and versatility in chemical synthesis. In this article, we will delve into the structural characteristics, synthetic methods, and recent advancements in the utilization of this compound.

The molecular structure of 6-methyl-1,1-dioxo-1λ⁶,2-thiazinane-6-carboxylic acid is defined by a thiazinane ring system, which is a six-membered ring containing sulfur and nitrogen atoms. The presence of the dioxo group at position 1 introduces significant electronic effects, influencing the reactivity and stability of the molecule. Additionally, the carboxylic acid group at position 6 imparts acidic properties, making this compound amenable to various chemical transformations.

Recent studies have highlighted the potential of thiazinane derivatives in drug discovery. Researchers have explored their ability to act as inhibitors of key enzymes involved in metabolic pathways. For instance, a study published in 2023 demonstrated that derivatives of 6-methyl-1,1-dioxo-1λ⁶,2-thiazinane exhibit potent inhibitory activity against histone deacetylases (HDACs), which are implicated in cancer progression. This finding underscores the importance of further research into the medicinal chemistry applications of this compound.

In terms of synthesis, several methods have been reported for the preparation of 6-methyl-1,1-dioxo-1λ⁶,2-thiazinane-6-carboxylic acid. One common approach involves cyclization reactions between amino acids and sulfur-containing precursors under specific reaction conditions. This method not only ensures high yields but also allows for fine-tuning of the substituents on the thiazinane ring to explore its chemical space further.

Beyond its role in pharmaceuticals, this compound has also found applications in material science. Its sulfur-containing structure makes it a candidate for use in polymer synthesis, where it can serve as a building block for materials with enhanced mechanical properties. Recent advancements in polymer chemistry have leveraged the unique bonding characteristics of thiazinane derivatives to develop novel materials for use in high-performance applications.

The environmental impact of synthetic compounds is a growing concern in modern chemistry. In response to this, researchers have investigated the biodegradability and toxicity profiles of 6-methyl-1,1-dioxo-1λ⁶,2-thiazinane derivatives. Preliminary studies suggest that these compounds exhibit low toxicity towards aquatic organisms under controlled conditions. However, further research is required to fully understand their environmental fate and ensure sustainable practices in their production and use.

In conclusion, 6-methyl-1,1-dioxo-1λ⁶,2-thiazinane-6-carboxylic acid represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing scientific innovation.